[2-(3-Fluoroanilino)-2-oxoethyl] 4-methylbenzoate

• IUPAC Name: [2-(3-fluoroanilino)-2-oxoethyl] 4-methylbenzoate
• InChI: InChI=1S/C16H14FNO3/c1-11-5-7-12(8-6-11)16(20)21-10-15(19)18-14-4-2-3-13(17)9-14/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: QQNFJTCBKMXXIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol

Description

[2-(3-Fluoroanilino)-2-oxoethyl] 4-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

One study delves into the pharmacodynamic and pharmacokinetic properties of a compound with a similar chemical structure, demonstrating its potential in guiding dose selection for clinical trials aimed at treating major depressive disorder. This research is pivotal for understanding the compound's safety profile and efficacy, suggesting its promise in therapeutic applications (Garner et al., 2015).

Diagnostic and Imaging Applications

Another study focuses on a radiotracer targeting specific receptors, highlighting its utility in assessing inflammation and aiding in the diagnosis of diseases such as multiple sclerosis. This research exemplifies the compound's role in advancing diagnostic methodologies and improving disease management strategies (Brier et al., 2022).

Environmental and Public Health Studies

Research on the presence of hydroxybenzoic acid esters (parabens) and their metabolites in various populations underscores the compound's relevance in environmental health studies. Such work informs on human exposure to chemicals found in consumer products, contributing to regulatory policies and health risk assessments (Wang et al., 2013).

Therapeutic Research

A study on the effectiveness of capecitabine and temozolomide versus traditional chemotherapy in treating specific cancer types highlights the compound's relevance in oncology. This research contributes to the development of more effective and less toxic treatment regimens, enhancing patient outcomes (Pietrantonio et al., 2019).

Exposure and Safety Studies

Investigations into the occurrence of parabens in foodstuffs and the resulting dietary exposure provide crucial insights into consumer safety and the potential health impacts of chemical preservatives. Such studies are essential for guiding food safety standards and protecting public health (Liao et al., 2013).

Safety and Hazards

The safety data sheet for a related compound, Methyl benzoate, indicates that it is a combustible liquid and can be harmful if swallowed. It is recommended to avoid breathing dust, mist, spray, and to wear protective gloves/clothing/eye protection/face protection. In case of skin contact, it is advised to wash with plenty of soap and water. If inhaled, the person should be removed to fresh air and kept comfortable for breathing.